Cas no 1706463-64-0 (Tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate)

• Product Name: Tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate
• CAS No: 1706463-64-0
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 4822176
• Update Time: 2025-06-09

Tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate
• Tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate

• Inchi： 1S/C14H18BrNO2/c1-14(2,3)18-13(17)16-9-5-7-10-6-4-8-11(15)12(10)16/h4,6,8H,5,7,9H2,1-3H3
• InChI Key： COMDQTAKHGXNHI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate

Tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1706463-64-0): A Versatile Intermediate in Modern Pharmaceutical Chemistry

Tert-Butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate, identified by its CAS number 1706463-64-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a brominated dihydroquinoline core with a tert-butyl ester group, has garnered attention for its utility as a versatile intermediate in the synthesis of bioactive molecules. The structural attributes of this compound make it particularly valuable in the development of novel therapeutic agents targeting various biological pathways.

The dihydroquinoline scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It is prominently featured in numerous pharmacophores that exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The bromine substituent at the 8-position enhances the reactivity of the molecule, making it amenable to further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures essential for drug discovery.

The tert-butyl ester group at the carboxyl position provides stability to the molecule while also serving as a handle for subsequent chemical modifications. For instance, hydrolysis of the ester can yield the corresponding carboxylic acid, which can then be further derivatized to introduce other functional groups or linkages. This adaptability makes Tert-butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate a cornerstone in synthetic strategies aimed at developing novel drug candidates.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that derivatives of dihydroquinoline can effectively interact with biological targets such as enzymes and receptors. For example, modifications at the 3 and 4 positions of the dihydroquinoline ring have been shown to modulate binding affinity and selectivity. These insights are guiding the design of next-generation therapeutics with improved efficacy and reduced side effects.

In addition to its synthetic utility, Tert-butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate has been explored in various preclinical studies. Researchers have leveraged its structural features to develop compounds with potential applications in oncology and neurology. Preliminary data suggest that certain derivatives exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. Similarly, analogs targeting neuronal receptors have shown promise in models of neurodegenerative diseases.

The pharmaceutical industry continues to invest heavily in exploring new molecular entities derived from heterocyclic compounds like dihydroquinoline. The ease with which Tert-butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate can be modified underscores its importance as a building block. By incorporating advanced synthetic methodologies and leveraging computational tools, chemists are able to rapidly screen and optimize lead compounds for clinical development.

The versatility of this compound is further exemplified by its role in fragment-based drug design (FBDD). In FBDD approaches, small molecules like dihydroquinoline derivatives are used as starting points to identify high-affinity binders to biological targets. The bromine atom at the 8-position facilitates linker attachment through transition-metal-catalyzed reactions, enabling the construction of larger scaffolds that can be refined through iterative cycles of synthesis and biological testing.

Future directions in the study of Tert-butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate may include exploring its potential as a scaffold for developing antiviral agents. The unique electronic properties of dihydroquinoline derivatives make them attractive candidates for inhibiting viral proteases and polymerases. Additionally, green chemistry principles are being increasingly applied to improve the sustainability of synthetic routes, reducing waste and minimizing hazardous byproducts.

In conclusion, Tert-butyl 8-bromo-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1706463-64-0) represents a valuable asset in pharmaceutical research and development. Its structural features and reactivity profile make it an excellent intermediate for constructing complex bioactive molecules. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs through innovative drug design strategies.